4-(4-fluorophenyl)-2-[4-(trifluoromethyl)phenyl]-1(2H)-phthalazinone

• IUPAC Name: 4-(4-fluorophenyl)-2-[4-(trifluoromethyl)phenyl]phthalazin-1-one
• InChI: InChI=1S/C21H12F4N2O/c22-15-9-5-13(6-10-15)19-17-3-1-2-4-18(17)20(28)27(26-19)16-11-7-14(8-12-16)21(23,24)25/h1-12H
• InChI Key: GSQMSKRRDURMBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN(C2=O)C3=CC=C(C=C3)C(F)(F)F)C4=CC=C(C=C4)F
• Molecular Formula: C21H12F4N2O
• Molecular Weight: 384.3 g/mol

Description

The compound “4-(4-fluorophenyl)-2-[4-(trifluoromethyl)phenyl]-1(2H)-phthalazinone” is a complex organic molecule that contains several functional groups. It has a phthalazinone core, which is a bicyclic system containing a nitrogen atom. Attached to this core are two phenyl rings, one of which is substituted with a fluorine atom and the other with a trifluoromethyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the phthalazinone core and the introduction of the fluorophenyl and trifluoromethylphenyl groups. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluorine and trifluoromethyl groups could influence the compound’s electronic structure and potentially its reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The presence of the fluorine and trifluoromethyl groups could make the compound more reactive towards certain reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its size, shape, and the presence of the fluorine and trifluoromethyl groups could affect properties like its solubility, melting point, and reactivity.

Scientific Research Applications

Synthesis and Environmental Applications

One key area of application involves the synthesis of intermediate compounds such as 2-Fluoro-4-bromobiphenyl, which is crucial for manufacturing materials like flurbiprofen, a non-steroidal anti-inflammatory and analgesic substance. The synthesis process highlights the challenges and solutions in producing such intermediates on a pilot scale, emphasizing the need for practical and safe methods in industrial chemistry (Qiu et al., 2009).

Fluoroalkylation in Aqueous Media

The review on fluoroalkylation reactions in aqueous media is particularly relevant, as it discusses the incorporation of fluorinated or fluoroalkylated groups into target molecules. This process is significant due to the unique effects these groups have on the physical, chemical, and biological properties of molecules. The review emphasizes the importance of developing mild, environment-friendly, and efficient methods for such incorporations, reflecting the broader interest in green chemistry (Song et al., 2018).

Microbial Degradation of Polyfluoroalkyl Chemicals

The environmental impact and degradation of polyfluoroalkyl chemicals, including compounds related to "4-(4-fluorophenyl)-2-[4-(trifluoromethyl)phenyl]-1(2H)-phthalazinone," are covered in several studies. These compounds, due to their widespread use in industrial and commercial applications, have raised concerns over their persistence and potential toxicity. Research into their microbial degradation is crucial for understanding how these compounds break down in the environment and the potential for mitigating their impacts (Liu & Avendaño, 2013).

Fluorinated Alternatives and Environmental Safety

Another study discusses the transition to fluorinated alternatives to address the environmental and health concerns associated with long-chain perfluoroalkyl carboxylic acids and sulfonic acids. This research highlights the need for accessible information on these alternatives to facilitate risk assessment and management. The study underscores the importance of understanding the environmental releases, persistence, and exposure risks associated with these fluorinated substances (Wang et al., 2013).

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, properties, and potential applications. This could involve experimental studies as well as computational modeling.